(3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine

• IUPAC Name: 3-fluoro-N-[(3,4,5-trimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C16H18FNO3/c1-19-14-7-11(8-15(20-2)16(14)21-3)10-18-13-6-4-5-12(17)9-13/h4-9,18H,10H2,1-3H3
• InChI Key: ZAMDIRLDOKOURN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNC2=CC(=CC=C2)F
• Molecular Formula: C16H18FNO3
• Molecular Weight: 291.32 g/mol

Description

(3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine, also known as TFBTA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. TFBTA is a derivative of the phenethylamine class of compounds and has been found to exhibit interesting biological properties.

Mechanism of Action

The exact mechanism of action of (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine is not fully understood. However, it is believed that the compound acts by modulating various signaling pathways in the body, including the MAPK/ERK and PI3K/Akt pathways. These pathways play a crucial role in cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
(3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine has been found to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine is its potential therapeutic applications in the treatment of various diseases. However, the compound has some limitations in lab experiments, including its low solubility in water and the need for specialized equipment and techniques for its synthesis and purification.

Future Directions

There are several future directions for research on (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine. One potential area of research is the development of more efficient synthesis methods for the compound. In addition, further studies are needed to fully understand the mechanism of action of (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine and its potential therapeutic applications. Finally, research is needed to investigate the safety and toxicity of the compound in vivo.
In conclusion, (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine is a promising compound with potential therapeutic applications in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to investigate its safety and toxicity in vivo.

Scientific Research Applications

(3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's disease. The compound has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In addition, (3-fluorophenyl)(3,4,5-trimethoxybenzyl)amine has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.